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Compound of Interest

Compound Name: Butane-1,4-disulfonic acid hydrate
CAS No.: 1588441-14-8
Cat. No.: B1375935
Get Quote
. J

Executive Summary & Chemical Profile

Butane-1,4-disulfonic acid (BDSA) is a strong, distinctively stable diprotic acid used primarily as
a counter-ion for salt formation (Edisylates) and as a mobile phase modifier in HPLC. Unlike its
structural relative, 4-hydroxybutanesulfonic acid, BDSA does not undergo rapid spontaneous
cyclization to forming toxic sultones under standard laboratory conditions. However, its extreme
hygroscopicity and strong acidity require precise handling to ensure experimental
reproducibility.

Core Physicochemical Data
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Critical Workflow: Stock Solution Preparation

The most common source of error in BDSA experiments is the assumption that the solid weight

represents the precise molar amount. The hydrate form varies in water content based on

ambient humidity.

Protocol: Gravimetric Preparation with Titrimetric

Verification

Use this workflow to establish a validated stock solution.
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Figure 1: Validated workflow for preparing BDSA stock solutions. Direct weighing without

titration leads to concentration errors of 5-15% due to variable water content.
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Impact of pH on Stability: Troubleshooting Guide
Q1: Does BDSA degrade at extreme pH levels?

Technical Insight: BDSA is remarkably stable compared to carboxylic acid esters or amides.
The C-S bond is resistant to hydrolysis.

e Low pH (< 1): Stable. BDSA is often used as an HPLC mobile phase additive (0.1%
solutions) and remains stable in acidic acetonitrile/water mixtures for weeks.

e High pH (> 10): Stable. It forms the butane-1,4-disulfonate dianion. Unlike esters, it does not

saponify.

Risk Alert: While the acid is stable, high pH can cause precipitation if the counter-ion (e.g., your
drug substance or a buffer cation like Calcium) forms an insoluble salt with the disulfonate

anion.

Q2: | see a precipitate after adjusting the pH. What
happened?

This is rarely degradation. It is almost always a Common lon Effect or Salt Solubility Limit.

Troubleshooting Decision Tree:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing
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Figure 2: Diagnostic logic for precipitation events. BDSA salts with divalent cations (Ca2*, Ba2*)
often have lower solubility than Na*/K* salts.

Q3: Is there a risk of forming 1,4-Butane Sultone?

The Safety Context: Researchers often confuse Butane-1,4-disulfonic acid with 4-
hydroxybutanesulfonic acid.

e 4-hydroxybutanesulfonic acid: Can cyclize to form 1,4-butane sultone (a genotoxic
carcinogen) under acidic, dehydrated conditions (e.g., boiling to dryness).[1]

e Butane-1,4-disulfonic acid (BDSA): Lacks the hydroxyl group required for direct cyclization to
the sultone.

Operational Rule: While BDSA is chemically distinct and safer, never boil BDSA solutions to
dryness in the presence of other strong dehydrating agents. Extreme thermal stress could
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theoretically induce desulfonation or complex degradation pathways. Always maintain the
substance in solution.

Analytical & Storage Best Practices
HPLC Compatibility

BDSA is transparent above 210 nm.
» Mobile Phase: Compatible with Methanol and Acetonitrile.[2][3]

o Column Washing: If used as an ion-pairing agent, extensive washing (50:50 Water:MeOH for
60 mins) is required to remove the strongly bound disulfonate from C18 stationary phases.

Storage Recommendations

Condition Recommendation Reason
State Liquid Stock (e.g., 1M) Prevents water uptake errors.
Container Glass or Polypropylene Chemically inert.

Prevents microbial growth

Temperature 4°C - 25°C (though low pH is
bacteriostatic).
Shelf Life 12 Months (Solution) Highly stable molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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